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Compound of Interest

Compound Name: 2-(2-chloroethoxy)acetic Acid

Cat. No.: B114566 Get Quote

An In-depth Technical Guide to 2-(2-chloroethoxy)acetic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(2-chloroethoxy)acetic acid, a

key chemical intermediate in various synthetic processes. This document outlines its chemical

and physical properties, safety and handling protocols, and detailed experimental procedures

for its synthesis.

Chemical Identity and Properties
2-(2-chloroethoxy)acetic acid is a carboxylic acid derivative that serves as a versatile building

block in organic synthesis. Its bifunctional nature, containing both a carboxylic acid and a

chloroethoxy group, makes it a valuable precursor for the synthesis of more complex

molecules, particularly in the pharmaceutical industry.[1][2]

CAS Number: 14869-41-1[3][4][5][6]

Synonyms: 2-(2-Chloroethoxy)ethanoic acid, 5-Chloro-3-oxapentanoic acid[6]

Physicochemical Properties
The physical and chemical properties of 2-(2-chloroethoxy)acetic acid are summarized in the

table below. It is typically a colorless to pale-yellow liquid or solid.
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Property Value Reference

Molecular Formula C₄H₇ClO₃ [3][4]

Molecular Weight 138.55 g/mol [3][4][5]

Appearance
Colorless to Pale-yellow to

Yellow-brown Liquid or Solid

Boiling Point 130-132 °C (at 5 mmHg) [7]

Density 1.326 g/mL [7]

Purity ≥95% - 99% [3][4][8]

Storage Temperature Room Temperature [3]

Chemical Structure and Identifiers
The unique structure of 2-(2-chloroethoxy)acetic acid is central to its utility as a chemical

intermediate.[1]

Identifier Value Reference

IUPAC Name 2-(2-chloroethoxy)acetic acid [4][5]

SMILES O=C(O)COCCCl [3][4]

InChI
1S/C4H7ClO3/c5-1-2-8-3-

4(6)7/h1-3H2,(H,6,7)
[5]

InChI Key
MHXJETVNZPUVEN-

UHFFFAOYSA-N
[5]

MDL Number MFCD17014832 [3][5][6]

Safety and Handling
Appropriate safety precautions must be observed when handling 2-(2-chloroethoxy)acetic
acid. It is classified as a hazardous substance.

Signal Word: Warning[5]
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Hazard Statements
Code Statement Reference

H302 Harmful if swallowed [5]

H314
Causes severe skin burns and

eye damage
[6]

H315 Causes skin irritation [5]

H319 Causes serious eye irritation [5]

H335 May cause respiratory irritation [5]

Precautionary Statements and Safe Handling
Code Statement Reference

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay

[5]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing

[5]

General Handling Precautions:

Avoid all personal contact, including inhalation.[9]

Use in a well-ventilated area.[9]

Wear protective clothing, gloves, and eye/face protection.[9][10]

Keep containers securely sealed when not in use.[9]

Store in a cool, dry, well-ventilated area away from incompatible materials.[9]
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Ground and bond containers and receiving equipment to prevent static discharge.

Experimental Protocols: Synthesis of 2-(2-
chloroethoxy)acetic acid
Several methods for the synthesis of 2-(2-chloroethoxy)acetic acid have been reported.

Below are detailed protocols for two common approaches.

Synthesis via Oxidation of 2-Chloroethoxyethanol with
Hydrogen Peroxide
This method utilizes the oxidation of 2-chloroethoxyethanol to produce the target compound.

Materials:

Ethylene glycol mono-2-chloroethyl ether (2-chloroethoxyethanol)

30% aqueous hydrogen peroxide solution

Sodium sulfate dihydrate

Tri-octylmethyl ammonium sulfate

Aqueous sodium thiosulfate

Ethyl acetate

Anhydrous sodium sulfate

Procedure:

Combine 10 g (0.08 mol) of ethylene glycol mono-2-chloroethyl ether with 22.8 g (0.2 mol) of

a 30% aqueous hydrogen peroxide solution.[11]

Add 0.53 g (1.6 mmol) of sodium sulfate dihydrate and 0.75 g (1.6 mmol) of tri-octylmethyl

ammonium sulfate to the mixture.[11]

Stir the reaction mixture at 90°C for 4 hours.[11]
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After the reaction is complete, quench the reaction by adding aqueous sodium thiosulfate.

[11]

Extract the mixture with 50 mL of ethyl acetate.[11]

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure to yield crude 2-(2-chloroethoxy)acetic acid as an oil.[11]

Synthesis via Oxidation of 2-Chloroethoxyethanol with
Nitric Acid
This alternative method employs nitric acid as the oxidizing agent.

Materials:

2-(2-chloroethoxy)ethanol

Concentrated nitric acid

Water

Procedure:

In a three-necked flask equipped with a reflux condenser and a gas absorption device, chill

the flask to 0-5 °C.[7]

Add 12.45 g (0.1 mol) of 2-(2-chloroethoxy)ethanol to the flask.[7]

At this temperature, slowly add 9.7 mL of concentrated nitric acid (0.1 mol) that has been

diluted with 24.9 mL of water.[7]

The reaction is carried out for 18-24 hours at a temperature between 10 °C and 100 °C.[7]

Upon completion, the product can be isolated.

Applications in Research and Development
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2-(2-chloroethoxy)acetic acid is a crucial intermediate in the synthesis of various

pharmaceuticals and serves as a valuable reagent in chemical research.[1]

Key Applications:

Pharmaceutical Intermediate: It is a key building block in the synthesis of the second-

generation antihistamine, cetirizine, and the calcium channel blocker, amlodipine.[2]

Organic Synthesis: Its structure is utilized for creating a wide range of organic compounds.[1]

Drug Design and Medicinal Chemistry: The bifunctional nature of the compound is valuable

in designing complex molecules, including its use in the synthesis of potential enzyme

inhibitors and Proteolysis-Targeting Chimeras (PROTACs).[2]

Visualized Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of 2-(2-
chloroethoxy)acetic acid from 2-chloroethoxyethanol.

2-Chloroethoxyethanol
(Starting Material) Oxidation

 Oxidizing Agent
(e.g., H₂O₂, HNO₃) Reaction Quenching

 Quenching Agent
(e.g., Na₂S₂O₃) Extraction with

Organic Solvent
Drying and

Concentration
2-(2-chloroethoxy)acetic acid

(Final Product)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-(2-chloroethoxy)acetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/114566
https://www.chemscene.com/14869-41-1.html
https://www.achemblock.com/x193231-2-2-chloroethoxy-acetic-acid.html
https://www.achemblock.com/x193231-2-2-chloroethoxy-acetic-acid.html
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f380c?context=bbe
https://store.apolloscientific.co.uk/product/2-chloroethoxyacetic-acid
https://patents.google.com/patent/CN101844978A/en
https://patents.google.com/patent/CN101844978A/en
https://chemlyte.lookchem.com/products/Cas-14869-41-1-2--2-CHLOROETHOXY-ACETIC-ACID-CAS-NO-14869-41-1-27436909.html
https://chemlyte.lookchem.com/products/Cas-14869-41-1-2--2-CHLOROETHOXY-ACETIC-ACID-CAS-NO-14869-41-1-27436909.html
https://store.apolloscientific.co.uk/storage/msds/OR301184_msds.pdf
https://www.echemi.com/sds/2-butoxyethylchloroacetate-pid_Rock875.html
https://www.chemicalbook.com/synthesis/2-chloroethoxy-acetic-acid.htm
https://www.benchchem.com/product/b114566#2-2-chloroethoxy-acetic-acid-cas-number-and-properties
https://www.benchchem.com/product/b114566#2-2-chloroethoxy-acetic-acid-cas-number-and-properties
https://www.benchchem.com/product/b114566#2-2-chloroethoxy-acetic-acid-cas-number-and-properties
https://www.benchchem.com/product/b114566#2-2-chloroethoxy-acetic-acid-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b114566?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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